3-(3-Methoxyphenyl)glutaronitrile

• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• IUPAC Name: 3-(3-methoxyphenyl)pentanedinitrile
• InChI: InChI=1S/C12H12N2O/c1-15-12-4-2-3-11(9-12)10(5-7-13)6-8-14/h2-4,9-10H,5-6H2,1H3
• InChI Key: KJYZVTXVCXTKRM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(CC#N)CC#N

Description

3-(3-Methoxyphenyl)glutaronitrile is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution consisting of 25 g of m-anisaldehyde, 47 g of cyanoacetic acid and 3 ml of piperidine in 120 ml of pyridine is placed in a suitable reaction vessel and kept in a 110° oil-bath for 22 hours. Most of the solvent is removed under reduced pressure and the remaining oil is dissolved in about 400 ml of toluene. The solution is washed sequentially with equal volumes of water, 10% hydrochloric acid and saturated sodium bicarbonate. The washed solution is then concentrated under vacuum and the residue is distilled to give 20.7 g of 3-(3-methoxyphenyl)glutaronitrile, bp 146°-153° at 0.01 mm.